![molecular formula C15H15BrO2 B6303832 [2-(Benzyloxy)-4-bromo-5-methylphenyl]methanol CAS No. 2056110-50-8](/img/structure/B6303832.png)
[2-(Benzyloxy)-4-bromo-5-methylphenyl]methanol
Overview
Description
“[2-(Benzyloxy)-4-bromo-5-methylphenyl]methanol” is a chemical compound with the CAS Number: 1823817-52-2 . It has a molecular weight of 307.19 and its IUPAC name is (2-(benzyloxy)-5-bromo-4-methylphenyl)methanol . The compound is stored at a temperature of 2-8°C .
Molecular Structure Analysis
The InChI code for this compound is 1S/C15H15BrO2/c1-11-7-15(13(9-17)8-14(11)16)18-10-12-5-3-2-4-6-12/h2-8,17H,9-10H2,1H3 . This code provides a unique representation of the compound’s molecular structure.Chemical Reactions Analysis
While specific chemical reactions involving “[2-(Benzyloxy)-4-bromo-5-methylphenyl]methanol” are not available, benzylic compounds in general show enhanced reactivity in SN1, SN2, and E1 reactions due to the adjacent aromatic ring .Physical And Chemical Properties Analysis
This compound has a molecular weight of 307.19 . It is stored at a temperature of 2-8°C .Scientific Research Applications
Synthesis of Other Compounds
The compound can serve as a precursor in the synthesis of other complex organic compounds. Its benzyloxy and bromo groups make it a good candidate for various substitution reactions .
Pharmaceutical Research
In pharmaceutical research, this compound could be used as a building block in the synthesis of new drugs. The presence of a bromine atom could make it useful in the creation of biologically active compounds .
Material Science
In material science, this compound could potentially be used in the development of new materials. The presence of a bromine atom could allow for interesting interactions with other elements and compounds .
Benzylic Oxidations and Reductions
The compound contains a benzylic position, which is known to undergo oxidation and reduction reactions. These reactions could be used to transform the compound into other useful substances .
Reactions at the Benzylic Position
The compound could undergo reactions at the benzylic position. For example, benzylic halides typically react via an SN1 pathway, via the resonance-stabilized carbocation .
Research in Organic Chemistry
In organic chemistry research, this compound could be used to study the properties and reactivity of benzyloxy and bromo groups .
Safety and Hazards
properties
IUPAC Name |
(4-bromo-5-methyl-2-phenylmethoxyphenyl)methanol |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15BrO2/c1-11-7-13(9-17)15(8-14(11)16)18-10-12-5-3-2-4-6-12/h2-8,17H,9-10H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NBAPUVLWDNQVGB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1Br)OCC2=CC=CC=C2)CO |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15BrO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
307.18 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
[2-(Benzyloxy)-4-bromo-5-methylphenyl]methanol | |
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